Cas no 1361713-63-4 (5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine)

5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine is a specialized organic compound with significant synthetic utility. This compound features a unique 2,5-dichlorophenyl substituent, which enhances its reactivity in various chemical reactions. Its structural features make it particularly useful in the synthesis of pharmaceuticals and fine chemicals, where its distinct substitution pattern offers versatile synthetic opportunities.
5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine structure
1361713-63-4 structure
Product Name:5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine
CAS No:1361713-63-4
MF:C11H5Cl3IN
MW:384.427572011948
CID:4926744
Update Time:2025-07-23

5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine
    • Inchi: 1S/C11H5Cl3IN/c12-6-1-2-9(14)8(3-6)11-10(15)4-7(13)5-16-11/h1-5H
    • InChI Key: CEPWLXXSNONMFA-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CN=C1C1C=C(C=CC=1Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 241
  • XLogP3: 5
  • Topological Polar Surface Area: 12.9

5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023024201-250mg
5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine
1361713-63-4 97%
250mg
$693.60 2022-03-01
Alichem
A023024201-500mg
5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine
1361713-63-4 97%
500mg
$950.60 2022-03-01
Alichem
A023024201-1g
5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine
1361713-63-4 97%
1g
$1,831.20 2022-03-01

Additional information on 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine

Introduction to 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine (CAS No. 1361713-63-4) and Its Significance in Modern Chemical Biology

5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine, identified by the chemical compound code CAS No. 1361713-63-4, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine, particularly its chloro and iodine substituents, contribute to its unique reactivity and make it a valuable scaffold for synthetic chemists and biologists alike.

The presence of multiple halogen atoms in the molecule enhances its potential as a building block for further functionalization. Such structural motifs are frequently employed in medicinal chemistry to modulate pharmacokinetic properties, improve binding affinity, and explore novel therapeutic mechanisms. The iodopyridine core, in particular, is a well-studied scaffold that has been leveraged in various drug discovery campaigns due to its ability to participate in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for high-quality intermediates like 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine has surged as researchers strive to develop innovative treatments for a range of diseases. The compound’s versatility makes it an attractive candidate for exploring new chemical entities (NCEs) that could address unmet medical needs. Its applications span across various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders.

One of the most compelling aspects of 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine is its role as a precursor in the synthesis of biologically active molecules. The iodine atom at the 3-position allows for facile participation in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are instrumental in constructing carbon-carbon bonds and have been extensively used to generate complex drug-like structures with improved pharmacological profiles.

The chloro substituents on the aromatic rings further enhance the reactivity of the molecule. They can be selectively modified through nucleophilic aromatic substitution (SNAr) or displaced by other functional groups through transition-metal-catalyzed reactions. This adaptability makes 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine a versatile intermediate for designing molecules with tailored properties.

Recent studies have highlighted the potential of halogenated pyridines as key components in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular communication and have been implicated in numerous diseases. By leveraging the structural features of 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine, researchers have been able to design molecules that disrupt aberrant PPI networks, offering new avenues for therapeutic intervention.

In addition to its utility in PPI inhibition, this compound has shown promise in the development of kinase inhibitors. Kinases are enzymes that play a central role in regulating cellular processes and are frequently dysregulated in cancer. The ability to precisely modulate kinase activity is crucial for developing effective anticancer therapies. The scaffold provided by 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine has been used to create novel kinase inhibitors with improved selectivity and efficacy.

The synthesis of 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine itself is an intriguing challenge that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies often involve multi-step processes that require precise control over reaction conditions. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to this intermediate, aligning with the growing emphasis on environmentally conscious drug development.

The biological evaluation of derivatives derived from 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine has revealed several promising leads with therapeutic potential. For instance, modifications at the iodine or chloro positions can significantly alter the biological activity of the molecule. Such fine-tuning is essential for optimizing drug candidates for clinical translation. High-throughput screening (HTS) campaigns have been employed to rapidly identify hit compounds based on their interaction with biological targets.

The role of computational chemistry in designing derivatives of 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine cannot be overstated. Molecular modeling techniques allow researchers to predict the binding modes of their compounds with target proteins before conducting expensive experimental validations. This approach accelerates the drug discovery process by prioritizing promising candidates based on predicted binding affinities and selectivity profiles.

The future prospects for 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine are bright, with ongoing research exploring its potential applications in emerging fields such as gene therapy and regenerative medicine. The ability to functionalize this scaffold into complex molecular architectures makes it an ideal candidate for developing next-generation therapeutics that address complex diseases at multiple levels.

In conclusion, 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine (CAS No. 1361713-63-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics across various disease areas. As research continues to uncover new applications for this compound, 5-Chloro-2-(2,5-dichlorophenyl)-3-iodopyridine is poised to play an increasingly important role in shaping the future of medicine.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited